Cas no 99512-64-8 (6-bromo-1,2-dimethyl-1H-benzo[d]imidazole)

• Product Name: 6-bromo-1,2-dimethyl-1H-benzo[d]imidazole
• CAS No: 99512-64-8
• MF: C₉H₉BrN₂
• MW: 225.085160970688
• MDL: MFCD16250431
• CID: 2857766
• PubChem ID: 58109509
• Update Time: 2025-06-08

6-bromo-1,2-dimethyl-1H-benzo[d]imidazole Chemical and Physical Properties

Names and Identifiers

• 6-bromo-1,2-dimethyl-1H-benzoimidazole
• 6-broMo-1,2-diMethyl-1H-1,3-benzodiazole
• 6-bromo-1,2-dimethyl-1H-benzo[d]imidazole
• 1H-Benzimidazole, 6-bromo-1,2-dimethyl-
• 6-bromo-1,2-dimethylbenzimidazole
• BCP32688
• ZDA51264
• 6-bromo-1,2-dimethyl-1H-benzimidazole
• CS-16361
• 99512-64-8
• AKOS023169891
• XXPOCWQCTILEQZ-UHFFFAOYSA-N
• SCHEMBL960479
• 6-bromo-1,2-dimethyl-1,3-benzodiazole
• CS-0096083
• DB-207412

• MDL： MFCD16250431
• Inchi： 1S/C9H9BrN2/c1-6-11-8-4-3-7(10)5-9(8)12(6)2/h3-5H,1-2H3
• InChI Key： XXPOCWQCTILEQZ-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=C(C=1)N(C)C(C)=N2

Computed Properties

• Exact Mass: 223.99491g/mol
• Monoisotopic Mass: 223.99491g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 17.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles Benzimidazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles

Additional information on 6-bromo-1,2-dimethyl-1H-benzo[d]imidazole

Comprehensive Overview of 6-bromo-1,2-dimethyl-1H-benzo[d]imidazole (CAS No. 99512-64-8)

6-bromo-1,2-dimethyl-1H-benzo[d]imidazole (CAS No. 99512-64-8) is a heterocyclic organic compound that has garnered significant attention in pharmaceutical and materials science research. This benzimidazole derivative is characterized by its unique molecular structure, featuring a bromine atom at the 6-position and methyl groups at the 1- and 2-positions. The compound's structural versatility makes it a valuable intermediate in the synthesis of more complex molecules, particularly in the development of bioactive compounds and functional materials.

In recent years, the demand for 6-bromo-1,2-dimethyl-1H-benzo[d]imidazole has increased due to its applications in drug discovery and medicinal chemistry. Researchers are particularly interested in its potential as a building block for designing kinase inhibitors and antiviral agents, which are hot topics in the wake of global health challenges. The compound's electron-rich aromatic system and substituent reactivity allow for diverse chemical modifications, enabling the creation of libraries of derivatives for high-throughput screening.

From a materials science perspective, 6-bromo-1,2-dimethyl-1H-benzo[d]imidazole has shown promise in the development of organic semiconductors and light-emitting diodes (OLEDs). Its ability to participate in π-π stacking interactions and form stable charge-transfer complexes makes it an attractive candidate for optoelectronic applications. This aligns with current industry trends toward sustainable energy solutions and flexible electronics, which are frequently searched topics in scientific and engineering communities.

The synthesis of 6-bromo-1,2-dimethyl-1H-benzo[d]imidazole typically involves cyclization reactions of appropriately substituted o-phenylenediamine derivatives, followed by bromination and methylation steps. Recent advancements in green chemistry have led to improved synthetic routes with higher yields and reduced environmental impact, addressing growing concerns about sustainable chemical production. These developments are particularly relevant to researchers searching for eco-friendly synthesis methods and atom-efficient reactions.

Analytical characterization of 6-bromo-1,2-dimethyl-1H-benzo[d]imidazole typically employs techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry, and X-ray crystallography. The compound's physicochemical properties, including its solubility profile and thermal stability, make it suitable for various formulation strategies in pharmaceutical development. These aspects are crucial for scientists investigating structure-activity relationships and drug delivery systems, which are perennial topics of interest in pharmacological research.

In the context of intellectual property, several patents have been filed covering applications of 6-bromo-1,2-dimethyl-1H-benzo[d]imidazole derivatives, particularly in the areas of therapeutic agents and electronic materials. This reflects the compound's commercial potential and the competitive landscape of innovation-driven industries. For entrepreneurs and investors searching for emerging chemical technologies, understanding these patent landscapes can provide valuable insights into market opportunities.

Quality control and analytical method development for 6-bromo-1,2-dimethyl-1H-benzo[d]imidazole are essential considerations for industrial applications. Recent publications have focused on HPLC purification techniques and spectroscopic identification methods to ensure compound purity, which is critical for both research and commercial purposes. These technical details are particularly relevant to quality assurance professionals and analytical chemists seeking best practices in chemical characterization.

The future research directions for 6-bromo-1,2-dimethyl-1H-benzo[d]imidazole are likely to explore its potential in catalysis and supramolecular chemistry, as well as expanded applications in medicinal chemistry. With the growing interest in personalized medicine and targeted therapies, the compound's derivatives may play a role in developing next-generation small-molecule drugs. These forward-looking perspectives address the curiosity of researchers investigating cutting-edge chemical innovations and drug development trends.